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Compound of Interest

Compound Name: JNJ-26146900

Cat. No.: B1673006 Get Quote

Application Notes and Protocols for JNJ-
26146900
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and storage of JNJ-
26146900, a selective androgen receptor modulator (SARM), for research purposes.

Adherence to these guidelines will help ensure the compound's stability and integrity for

reliable and reproducible experimental results.

Physicochemical Properties and Storage
Recommendations
JNJ-26146900 is a non-steroidal androgen receptor (AR) ligand with a molecular weight of

360.35 g/mol .[1] Proper storage is crucial to maintain its biological activity.

Table 1: Storage Conditions for JNJ-26146900[1]
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Form Storage Temperature Duration

Powder -20°C 3 years

4°C 2 years

In Solvent -80°C 6 months

-20°C 1 month

Note: The product is stable at ambient temperature for short periods, such as during shipping.

[1]

Experimental Protocols
In Vitro Dissolution and Storage
For in vitro assays, Dimethyl sulfoxide (DMSO) is the recommended solvent for creating stock

solutions of JNJ-26146900.

Protocol 1: Preparation of a 10 mM DMSO Stock Solution

Materials:

JNJ-26146900 powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Procedure:

1. Equilibrate the JNJ-26146900 vial to room temperature before opening to prevent

moisture condensation.

2. Weigh the desired amount of JNJ-26146900 powder. For a 10 mM stock solution, you will

need 3.60 mg per 1 mL of DMSO.

3. Add the appropriate volume of high-quality, anhydrous DMSO to the powder.
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4. Vortex or sonicate the solution gently until the compound is completely dissolved.

5. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

6. Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

Table 2: Solubility of JNJ-26146900 in Common Solvents (In Vitro)

Solvent Solubility

DMSO Soluble

Note: If insolubility is observed, gentle warming or sonication may aid in dissolution. For most

cellular assays, the final concentration of DMSO should be kept low (typically <0.5%) to avoid

solvent-induced cytotoxicity.

In Vivo Formulation, Dissolution, and Storage
JNJ-26146900 is orally bioactive.[1][2] For in vivo studies, several formulation strategies can

be employed to achieve a stable suspension or solution suitable for oral administration

(gavage).

Protocol 2: Preparation of an In Vivo Oral Formulation

This protocol describes a common vehicle for oral delivery of hydrophobic compounds.

Materials:

JNJ-26146900 powder

DMSO

PEG300 (Polyethylene glycol 300)

Tween 80 (Polysorbate 80)

Sterile water or saline
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Sterile tubes

Procedure:

1. Prepare a concentrated stock solution of JNJ-26146900 in DMSO (e.g., 50 mg/mL).

2. In a separate sterile tube, add the required volume of the DMSO stock solution.

3. Add PEG300 to the DMSO solution and mix thoroughly until clear. A common ratio is 1:9

(DMSO:PEG300).

4. Add Tween 80 to the solution and mix until clear. A common final concentration of Tween

80 is 5%.

5. Slowly add sterile water or saline to the desired final volume while vortexing to form a

stable suspension. A common final vehicle composition might be 5% DMSO, 40%

PEG300, 5% Tween 80, and 50% water.

6. Prepare this formulation fresh daily. If short-term storage is necessary, keep it at 4°C and

protected from light. Visually inspect for precipitation before each use.

Table 3: Example In Vivo Formulations for JNJ-26146900[1]

Formulation Components

DMSO, PEG300, Tween 80, ddH₂O

Corn oil

PEG400

0.2% Carboxymethyl cellulose (suspension)

0.25% Tween 80 and 0.5% Carboxymethyl cellulose

Mechanism of Action and Signaling Pathway
JNJ-26146900 is an antagonist of the androgen receptor (AR).[1][2] In the canonical pathway,

androgens like testosterone and dihydrotestosterone (DHT) bind to the AR in the cytoplasm,
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leading to its dimerization, nuclear translocation, and subsequent regulation of target gene

transcription.[3][4][5] JNJ-26146900 competitively binds to the AR, thereby inhibiting these

downstream signaling events.[2]
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Caption: Androgen Receptor Signaling and Inhibition by JNJ-26146900.

Experimental Workflow for Compound Preparation
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The following diagram illustrates the general workflow for preparing JNJ-26146900 for

experimental use.
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Caption: Workflow for JNJ-26146900 Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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